Surface analysis of lanthanum-modified cobalt catalysts. Invited lecture
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9921700323
Abstract
The effect of the addition of La on the structure of 3% m/m Co/Al2O3 catalysts has been studied by the combined use of X-ray photoelectron spectroscopy, Raman spectroscopy, X-ray diffraction and gravimetric analysis. It was shown that La exists as a highly dispersed La—Al2O3 interaction species for alumina carriers impregnated with La and calcined at 600 °C. For 3% m/m Co/Al2O3 catalysts containing La, little effect is observed for La/Al atomic ratios below 0.0075. For higher La loadings, an increase in Co dispersion is observed owing to suppression of Co3O4 formation. Tetrahedral Co2+ and a small amount of an La—Co surface phase are formed. Formation of tetrahedral Co2+ is caused by migration of Co from the La—Co surface phase into the alumina support during calcination at 600 °C.
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Journal Name：Analyst
Research Products
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CAS no.: 107016-79-5
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CAS no.: 157730-74-0